2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol

• IUPAC Name: 2-methoxy-6-[(3,4,5-trimethoxyanilino)methyl]phenol
• InChI: InChI=1S/C17H21NO5/c1-20-13-7-5-6-11(16(13)19)10-18-12-8-14(21-2)17(23-4)15(9-12)22-3/h5-9,18-19H,10H2,1-4H3
• InChI Key: AIOIZXWKPPVLLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CNC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol

Description

2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol, commonly known as AG-30, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a potent inhibitor of the enzyme tyrosinase, which is responsible for the production of melanin in the skin.

Scientific Research Applications

Antioxidant Activity

2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol exhibits potent antioxidant properties. .

Anti-Inflammatory Effects

Researchers have explored the anti-inflammatory potential of this compound. By modulating inflammatory pathways, it may contribute to the development of novel anti-inflammatory drugs. .

Anticancer Properties

Preclinical studies suggest that 2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol inhibits cancer cell growth. Its impact on specific cancer types, such as breast, lung, or colon cancer, warrants further investigation. .

Antimicrobial Activity

The compound exhibits antimicrobial effects against bacteria, fungi, and parasites. Its potential as an alternative or adjunct to existing antimicrobial agents is an exciting avenue for research. .

Neuroprotective Applications

Given its antioxidant and anti-inflammatory properties, 2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol may have neuroprotective effects. Researchers are studying its impact on neurodegenerative disorders like Alzheimer’s and Parkinson’s disease. .

Synthetic Chemistry and Drug Design

The compound’s unique structure provides opportunities for synthetic chemistry and drug design. Researchers explore modifications to enhance its bioavailability, stability, and target specificity. .

Natural Product Chemistry

2-Methoxy-6-{[(3,4,5-trimethoxyphenyl)amino]methyl}phenol occurs naturally in certain plants. .

Biological Assays and Pharmacology

Researchers employ this compound in biological assays to evaluate its effects on cellular processes. Pharmacological studies assess its interactions with receptors, enzymes, and signaling pathways. .

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group have been found to inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

It is known that tmp-bearing compounds can inhibit taq polymerase and telomerase, trigger caspase activation by a possible oxidative mechanism, down-regulate erk2 (extracellular signal regulated kinase 2) protein, and inhibit erks phosphorylation without acting directly on microtubules and tubulin .

Biochemical Pathways

Tmp-bearing compounds have been associated with the inhibition of several biochemical pathways, including those involving tubulin, hsp90, trxr, hlsd1, alk2, p-gp, and platelet-derived growth factor receptor β .

Result of Action

Tmp-bearing compounds have been associated with various biological effects, including anti-cancer, anti-fungal, anti-bacterial, antiviral, anti-parasitic, anti-inflammatory, anti-alzheimer, anti-depressant, and anti-migraine properties .